Cas no 61588-19-0 (Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester)

Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester structure

61588-19-0 structure

Product Name:Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester

CAS No:61588-19-0

Molecular Formula:C₁₅H₁₁NO₂S₂

Molecular Weight:301.38334107399

CID:6624933

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Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester Properties

Names and Identifiers

- Carbonothioic acid, S-2-benzothiazolyl O-(phenylmethyl) ester
- InChIKey： WIUIKKSTUCVZFP-UHFFFAOYSA-N
- Inchi： 1S/C15H11NO2S2/c17-15(18-10-11-6-2-1-3-7-11)20-14-16-12-8-4-5-9-13(12)19-14/h1-9H,10H2
- SMILES： C(SC1=NC2=CC=CC=C2S1)(=O)OCC1=CC=CC=C1

Experimental Properties

Boiling Point: 465.4±38.0 °C(Predicted)
Melting Point: 89 °C(Solv: acetone (67-64-1))
pka: -0.89±0.10(Predicted)
Density: 1.38±0.1 g/cm3(Predicted)

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